Cas no 1195-98-8 (2-Methyl-2-phenylpropanenitrile)

2-Methyl-2-phenylpropanenitrile Properties

Names and Identifiers

• 2-Methyl-2-phenylpropanenitrile
• 2-Phenylisobutyronitrile
• Dimethylphenylacetonitrile
• alpha-Phenyl-alpha-methylpropionitrile
• alpha-Phenylisobutyronitrile
• 2-methyl-2-phenyl-propionitrile
• benzeneacetonitrile, alpha,alpha-dimethyl-
• phenylisobutyronitrile
• 2-Methyl-2-phenylpropionitrile
• 2-methyl-2-phenyl-propanenitrile
• alpha,alpha-dimethylbenzyl cyanide
• PGQTYXFMSZUGOW-UHFFFAOYSA-N
• alpha,alpha-dimethylphenylacetonitrile
• 3361AA
• STL451487
• Benzeneacetonitrile,
• A,
• A-dimethy
• 1195-98-8
• DTXSID80383929
• M3308
• Z339435272
• PS-8962
• AMY20197
• MFCD00099614
• AKOS005173704
• EN300-35236
• A892535
• SCHEMBL230672
• CS-0067905
• Benzeneacetonitrile,a,a-dimethyl-
• AC-2447
• SY001232
• FT-0683518
• 2-methyl-2-phenylpropanenitrile
• ALBB-012223
• DB-061579
• +Expand

• MDL： MFCD00099614
• InChIKey： PGQTYXFMSZUGOW-UHFFFAOYSA-N
• Inchi： 1S/C10H11N/c1-10(2,8-11)9-6-4-3-5-7-9/h3-7H,1-2H3
• SMILES： N#CC(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 145.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.089
• Heavy Atom Count: 11
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.48778
• PSA: 23.79000
• Refractive Index: 1.5051 (589.3 nm 20 ºC)
• Boiling Point: 118-120 ºC (24 Torr)
• Flash Point: 101.4±5.1 ºC,
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• Density: 0.971±0.06 g/cm3 (20 ºC 760 Torr),

2-Methyl-2-phenylpropanenitrile Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

2-Methyl-2-phenylpropanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides